Cas no 135460-44-5 (Propanediamide, 2-methyl-2-[(4-nitrophenyl)methyl]-)

• Product Name: Propanediamide, 2-methyl-2-[(4-nitrophenyl)methyl]-
• CAS No: 135460-44-5
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 1238323
• Update Time: 2024-08-04

Propanediamide, 2-methyl-2-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-methyl-2-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C11H13N3O4/c1-11(9(12)15,10(13)16)6-7-2-4-8(5-3-7)14(17)18/h2-5H,6H2,1H3,(H2,12,15)(H2,13,16)
• InChI Key： KPARMTICJQETDR-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C)(CC1=CC=C([N+]([O-])=O)C=C1)C(N)=O

Computed Properties

• Exact Mass: 251.09069

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 577.9±50.0 °C(Predicted)
• PSA: 129.32
• pka: 14.99±0.50(Predicted)